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Compound of Interest

Compound Name: RK-287107

Cat. No.: B15588127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of RK-287107 in dimethyl sulfoxide (DMSO). RK-287107 is a potent and specific

inhibitor of tankyrase-1 and tankyrase-2, with IC50 values of 14.3 nM and 10.6 nM,

respectively[1][2][3][4]. Accurate preparation of the stock solution is critical for ensuring

reproducible results in downstream experiments. This protocol includes information on the

chemical properties of RK-287107, a step-by-step guide to solubilization, and

recommendations for long-term storage to maintain compound integrity.

Chemical Properties and Data
A summary of the key chemical properties of RK-287107 is presented in the table below for

easy reference. This data is essential for accurate calculations and preparation of the stock

solution.
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Property Value Reference

Molecular Weight 416.46 g/mol [1][2][5]

Molecular Formula C22H26F2N4O2 [1][4][5]

Appearance White to off-white solid [1]

CAS Number 2171386-10-8 [1][4][5][6]

Solubility in DMSO

≥ 83 mg/mL (approx. 199.29

mM)[2], up to 125 mg/mL

(approx. 300.15 mM)[1][5]

[1][2][5]

Experimental Protocol: Preparation of RK-287107
Stock Solution
This protocol outlines the procedure for preparing a 10 mM stock solution of RK-287107 in

DMSO. This concentration is a common starting point for most in vitro cell-based assays.

Materials:
RK-287107 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional, but recommended)[1][4][5]

Procedure:
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Equilibration: Allow the vial of RK-287107 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare a clean, dry microcentrifuge tube or amber vial on a calibrated analytical

balance. Carefully weigh the desired amount of RK-287107 powder. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 4.165 mg of RK-287107.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the

vial containing the RK-287107 powder. It is crucial to use fresh, anhydrous DMSO as it is

hygroscopic and absorbed moisture can affect solubility[1][2].

Dissolution:

Cap the vial securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

For complete dissolution, sonication in an ultrasonic water bath for 5-10 minutes is

recommended[1][4][5]. Visually inspect the solution to ensure there are no visible particles.

The solution should be clear.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes[2].

Store the aliquots protected from light[1][5][6].

For long-term storage (up to 6 months), store the aliquots at -80°C[1][5][6].

For short-term storage (up to 1 month), aliquots can be stored at -20°C[1][2][5][6].

Stock Solution Preparation Calculator:
To assist in preparing stock solutions of different concentrations, the following table provides

the required mass of RK-287107 for various volumes and concentrations.
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Desired Concentration Volume
Mass of RK-287107
Required

1 mM 1 mL 0.4165 mg

5 mM 1 mL 2.0825 mg

10 mM 1 mL 4.165 mg

50 mM 1 mL 20.825 mg

1 mM 5 mL 2.0825 mg

5 mM 5 mL 10.4125 mg

10 mM 5 mL 20.825 mg

50 mM 5 mL 104.125 mg

Signaling Pathway and Experimental Workflow
Visualization
The following diagrams illustrate the Wnt/β-catenin signaling pathway targeted by RK-287107
and the experimental workflow for preparing the stock solution.
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Wnt/β-catenin Signaling Pathway and Inhibition by RK-287107
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Caption: Inhibition of Tankyrase by RK-287107 in the Wnt/β-catenin pathway.
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Workflow for RK-287107 Stock Solution Preparation
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Caption: Step-by-step workflow for preparing RK-287107 stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15588127?utm_src=pdf-body-img
https://www.benchchem.com/product/b15588127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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